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Compound of Interest

Compound Name: LY 154045

CAS No.: 91706-86-4

Cat. No.: B1675576

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the published findings for the N-methyl-D-

aspartate (NMDA) receptor antagonist, LY 154045, and its alternatives. Due to the limited

availability of direct independent replication studies for the original LY 154045 findings, this

document focuses on the initial characterization of LY 154045 and compares its

pharmacological profile with other well-studied NMDA receptor antagonists, including ketamine

and dextrorphan, which were used as comparators in the original research.

Summary of Quantitative Data
The following tables summarize the key quantitative data from the initial characterization of LY
154045 and comparative data for other NMDA receptor antagonists. It is important to note that

a direct, independent replication of the original LY 154045 study by Berry and Lodge (1984)

with identical experimental conditions was not found in the public domain. The data presented

here is extracted from the original publication and other comparative studies.
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LY 154045

Selective

NMDA

Receptor
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of amino

acid-induced

neuronal

excitation

Selectively
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NMDA-

induced

excitation

without

affecting

responses to
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and kainate.

[1]

Berry SC,

Lodge D.

Biochemical

Pharmacolog

y. 1984.
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antagonism.

[1]

Lodge D,
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Anesthesiolo

gy. 1982.

Dextrorphan
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Wong BY, et

al.
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Letters. 1988.
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[2]

Trullas R,

Skolnick P.

European

Journal of

Pharmacolog

y. 1990.

Experimental Protocols
Original LY 154045 Characterization (Berry and Lodge,
1984)
Objective: To characterize the effects of the bridged benz(f)isoquinoline, LY 154045, on

neuronal excitation induced by various amino acids and compare its profile to known NMDA

antagonists.

Methodology: Microelectrophoresis on Spinal Neurons

Animal Models: The experiments were conducted on cats and rats.

Anesthesia: Animals were anesthetized, though the specific anesthetic agent is not detailed

in the available abstracts.

Surgical Preparation: A laminectomy was performed to expose the spinal cord.

Neuronal Recording: Extracellular recordings were made from single neurons in the spinal

cord using multibarrel glass microelectrodes. One barrel contained a recording electrode,

while the other barrels were filled with solutions of the compounds to be tested.

Drug Administration: The compounds (NMDA, quisqualate, kainate, LY 154045, ketamine,

dextrorphan) were administered locally to the vicinity of the recorded neuron via
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microelectrophoresis. This technique uses the passage of a small electrical current to eject

charged molecules from the micropipette.

Data Analysis: The firing rate of the neuron in response to the excitatory amino acids was

measured before, during, and after the administration of the antagonist (LY 154045 or

comparators). The selectivity of the antagonism was determined by observing the effect on

responses to different agonists.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathway of NMDA receptor antagonism and the

general experimental workflow for characterizing NMDA receptor antagonists using

microelectrophoresis.
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Caption: NMDA Receptor Antagonism by LY 154045.
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Caption: Microelectrophoresis Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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